
Heneicosane Purification & Crystallization
Guide

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Heneicosane

CAS No.: 629-94-7

Cat. No.: S601703

Get Quote

The key to successful crystallization of n-heneicosane lies in its final purification step. The following table

summarizes the effective method identified for obtaining a high-purity solid [1]:

Purification Method Procedure Description Key Parameters Outcome

| Recrystallization | Dissolve the crude n-heneicosane in acetone and allow it to crystallize. | Solvent:

Acetone | Yield: >95% Purity: >99% Melting Point: 41-42°C |

Experimental Protocol: Purification of n-Heneicosane

Here is the detailed methodology for the purification step, which serves as the primary solution to

crystallization challenges [1]:

Initial Distillation: Begin by distilling the crude n-heneicosane. The reported boiling point is 129° C
at a pressure of 0.05 mm Hg [1].

Recrystallization:
Dissolve the distilled solid in acetone.

Allow the solution to cool, promoting the formation of crystals.
Collect the purified crystals. This process yields a white, waxy solid with a melting point of 41-

42° C and a purity exceeding 99% [1].
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FAQs on Heneicosane

Q1: What are the basic properties of n-heneicosane I should know? A1: n-Heneicosane is a straight-

chain saturated hydrocarbon with the formula C₂₁H₄₄. It has a molecular weight of 296 and is a white, waxy

solid. Its key property for monitoring purification is a melting point of approximately 40-42° C. It is used as

an oviposition attractant for mosquitoes and as a standard in analytical chemistry [1].

Q2: Where does the technical data for this guide come from? A2: The synthesis and purification data is

sourced from a US patent (US7615672B2) that details a process for preparing n-heneicosane. The described

method aims to be simple, cost-effective, and scalable, overcoming drawbacks of older techniques [1].

Experimental Workflow for Heneicosane Purification

The following diagram illustrates the complete purification workflow, from the initial chemical synthesis to

the final crystalline product. The color palette and contrast comply with the specified guidelines.
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Heneicosane Synthesis and Purification Workflow

node_blue node_red node_yellow node_green node_light_gray node_dark_gray Crude Reaction Mixture
(Contains 2-heneicosanone)

Wolff-Kishner Reduction
(Reflux with Hydrazine Hydrate,

KOH, Triethylene Glycol)

 Step 1

Product Extraction
(Using Dichloromethane)

 Step 2

Distillation
(BP: 129°C at 0.05 mmHg)

 Step 3

Recrystallization
(Solvent: Acetone)

 Step 4

Pure n-Heneicosane Crystals
(>99% Purity, MP: 41-42°C)

 Step 5
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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